Cas no 112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one)
![5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one structure](https://www.kuujia.com/scimg/cas/112381-98-3x300.png)
112381-98-3 structure
Product Name:5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
CAS No:112381-98-3
Molecular Formula:C8H10N2O
Molecular Weight:150.1778
CID:129754
PubChem ID:13809861
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Properties
Names and Identifiers
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- 5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-
- 1H-Pyrrolo[1,2-a]imidazol-2(3H)-one,5,6-dimethyl-(9CI)
- 2,3-dimethyl-6-nitro-phenol
- 4-Nitro-3-hydroxy-o-xylol
- 5,6-Dimethyl-2-nitro-phenol
- 5,6-dimethyl-2-oxo-2,3-dihydro-1H-pyrrolo<1,2-a>imidazole
- Nitroxylol
- Phenol,2,3-dimethyl-6-nitro
- 112381-98-3
- 5,6-dimethyl-1,3-dihydropyrrolo[1,2-a]imidazol-2-one
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- InChIKey: WGICETGFKQPMMC-UHFFFAOYSA-N
- Inchi: InChI=1S/C8H10N2O/c1-5-3-7-9-8(11)4-10(7)6(5)2/h3H,4H2,1-2H3,(H,9,11)
- SMILES: CC1N2CC(=O)NC2=CC=1C
Computed Properties
- Exact Mass: 150.07900
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 150.079312947g/mol
- Heavy Atom Count: 11
- Complexity: 193
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 34Ų
Experimental Properties
- LogP: 1.19500
- PSA: 34.03000
5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one Related Literature
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Yue Yu,Ruiyang Zhao,Changjiang Zhou,Xiaoyi Sun,Shizhao Wang,Yu Gao,Weijun Li,Ping Lu,Bing Yang,Cheng Zhang Chem. Commun., 2019,55, 977-980
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Kazuya Arashiba,Shimpei Naniwa,Kazuo Kato,Hiromasa Tanaka,Kazunari Yoshizawa,Yoshiaki Nishibayashi Phys. Chem. Chem. Phys., 2020,22, 12368-12372
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3. Front cover
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4. Front cover
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5. Front cover
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Bei-Bei Zhang,Shuo Peng,Feiyi Wang,Cuifen Lu,Junqi Nie,Zuxing Chen,Guichun Yang,Chao Ma Chem. Sci., 2022,13, 775-780
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Qi Zhao,Baiqi Shao,Wei Lü,Xiangting Dong,Hongpeng You RSC Adv., 2014,4, 35750-35756
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Mohamad Shazwan Shah Jamil,Sultan Alkaabi,Alan K. Brisdon Dalton Trans., 2019,48, 9317-9327
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9. Back cover
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Vernon C. Gibson,Carl Redshaw,Mark R. J. Elsegood New J. Chem., 2002,26, 16-19
112381-98-3 (5,6-dimethyl-1H-Pyrrolo[1,2-a]imidazol-2(3H)-one) Related Products
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